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N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide

Name: N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
Brand: Smolecule
SKU: S7094844
Rating: 4 (4 reviews)

Catalog No.

S7094844

CAS No.

M.F

C13H18N4O

M. Wt

246.31 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]oc...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide

IUPAC Name

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide

Molecular Formula

C13H18N4O

Molecular Weight

246.31 g/mol

InChI

InChI=1S/C13H18N4O/c1-9-6-10(4-5-14-9)16-13(18)17-8-11-2-3-12(17)7-15-11/h4-6,11-12,15H,2-3,7-8H2,1H3,(H,14,16,18)

InChI Key

JCEVXQHSFLRUFS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CC(=C1)NC(=O)N2CC3CCC2CN3

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is a compound that has generated significant interest in scientific circles due to its potential applications in various fields of research and industry. In this paper, we will explore various aspects of this compound, including its definition, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is a synthetic compound that belongs to the class of bicyclic compounds. It is also known by the name of LMT-28. This compound has been developed as a potential drug candidate for various diseases, including cancer, neurological disorders, and infectious diseases.

Physical and Chemical Properties

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is known to have a white to off-white color, and exists in a crystalline form. It has a molecular weight of 304.4 g/mol. The compound has a melting point of 220-225°C and is soluble in water and organic solvents like DMSO and DMF.

Synthesis and Characterization

The synthesis of N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide involves the reaction of 1,5-diaminopentane with 2-methyl-4-pyridinecarboxylic acid. The resulting product is then purified using various chromatographic techniques. The compound is characterized using numerous analytical techniques such as NMR spectroscopy, Mass Spectrometry, FTIR, and HPLC.

Analytical Methods

Various analytical methods have been developed for the detection and quantification of N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide in biological samples. These include HPLC, LC-MS/MS, and GC-MS.

Biological Properties

Studies have revealed that N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide exhibits potential anti-cancer properties. It has been found to inhibit the growth of multiple types of cancer cells including lung, breast, prostate, and bladder cancer. Studies have also shown that the compound has potential anti-inflammatory and anti-bacterial properties.

Toxicity and Safety in Scientific Experiments

Toxicity studies have been conducted on N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide, and it has been found to exhibit low toxicity in experimental models. However, more studies are required to determine its safety in human subjects.

Applications in Scientific Experiments

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is widely used as a research chemical in various scientific experiments. It is used as a synthetic intermediate in the synthesis of various other compounds. Additionally, it is used as a potential drug candidate in the treatment of various diseases.

Current State of Research

Research on N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is still ongoing, and many studies are being conducted to explore the various potential applications of this compound. The current state of research suggests that the compound has numerous potential therapeutic applications.

Potential Implications in Various Fields of Research and Industry

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide has potential implications in various fields of research and industry. It can be used as a synthetic intermediate in the synthesis of various other compounds. Additionally, the compound shows potential in the development of new therapies for various diseases.

Limitations and Future Directions

While N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide has shown potential in various fields of research and industry, there are still some limitations that need to be addressed. More research is required to fully explore the compound's potential as a therapeutic agent. Further, the compound's safety profile needs to be determined to assess its suitability for human use.
In future, research should focus on the development of new derivatives of N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide with improved biological properties. Additionally, more studies are required to determine the suitability of this compound for use in drug development and other applications.

Conclusion

N-(2-methylpyridin-4-yl)-2,5-diazabicyclo[2.2.2]octane-2-carboxamide is a compound that offers numerous potential applications in various fields of research and industry. Its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety profile, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions have been explored in this paper. Future research should focus on developing new derivatives of the compound with improved biological properties and determining its suitability for human use.